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Compound of Interest

Compound Name: 3-Pyridinemethanol

Cat. No.: B1662793

Welcome to the technical support center for 3-Pyridinemethanol. This resource is designed
for researchers, scientists, and drug development professionals to provide comprehensive
information and guidance on the solubility of 3-Pyridinemethanol in various organic solvents.

Frequently Asked Questions (FAQS)
Q1: What is the general solubility profile of 3-Pyridinemethanol?

Al: 3-Pyridinemethanol is a polar molecule due to the presence of both a pyridine ring and a
hydroxyl group.[1][2] This structure allows it to be soluble in a range of polar organic solvents.
[1] It is also soluble in water and ether.[2]

Q2: Is 3-Pyridinemethanol soluble in dimethyl sulfoxide (DMSQO)?

A2: Yes, 3-Pyridinemethanol is highly soluble in DMSO. Quantitative data indicates its
solubility to be 100 mg/mL (916.36 mM) or 60 mg/mL (549.8 mM).[3][4] It is noted that the use
of newly opened, hygroscopic DMSO can significantly impact solubility, and sonication may be
needed to achieve complete dissolution.[3]

Q3: How soluble is 3-Pyridinemethanol in water?

A3: 3-Pyridinemethanol is soluble in water.[2][5] One source indicates a solubility of 1000
mg/L.[5][6]

Q4: Can I dissolve 3-Pyridinemethanol in non-polar solvents like hexane?
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A4: Due to its polar nature, 3-Pyridinemethanol is expected to have low solubility in non-polar
solvents such as hexane. The principle of "like dissolves like" suggests that polar compounds
are more readily soluble in polar solvents.

Q5: Are there any recommended solvent mixtures for in vivo studies?

A5: Yes, for in vivo formulations, several solvent systems have been reported to yield a clear
solution of 3-Pyridinemethanol at concentrations of at least 2.5 mg/mL.[3] These include:

e 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]
e 10% DMSO and 90% (20% SBE-[-CD in Saline).[3]
e 10% DMSO and 90% Corn Oil.[3]

Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 3-
Pyridinemethanol in various organic solvents.
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Quantitative Qualitative o
Solvent Class Solvent Name . o Citations
Solubility Solubility
) 100 mg/mL
Dimethyl
. _ (916.36 mM); 60
Sulfoxide Sulfoxide - [3][4]
mg/mL (549.8
(DMSO)
mM)
Aqueous Water 1000 mg/L Soluble [2][5][6]
Ether Diethyl Ether - Freely Soluble
Soluble in
common organic
Methanol, ]
Alcohols - solvents like [7]
Ethanol
ethanol,
methanol
Soluble in
common organic
Ketones Acetone - ) [7]
solvents like
acetone

Experimental Protocols

This section provides a detailed methodology for determining the solubility of 3-
Pyridinemethanol in a laboratory setting. The "shake-flask" method is a widely recognized and
reliable technique for determining equilibrium solubility.

Objective: To determine the equilibrium solubility of 3-Pyridinemethanol in a specific organic
solvent at a given temperature.

Materials:
o 3-Pyridinemethanol (solid or liquid)
o Solvent of interest (analytical grade)

e Glass vials with screw caps
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¢ Orbital shaker or vortex mixer

o Constant temperature bath or incubator

o Syringe filters (e.g., 0.45 um PTFE)

e Analytical balance

e Volumetric flasks and pipettes

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of 3-Pyridinemethanol to a glass vial. The excess solid should be
visually apparent.

[e]

Add a known volume of the desired organic solvent to the vial.

o

Securely cap the vial to prevent solvent evaporation.

[¢]

Place the vial in a constant temperature bath on an orbital shaker. Agitate the mixture for a
sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the vial to stand undisturbed in the temperature bath
for a short period to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pipette.

o Immediately filter the supernatant through a syringe filter into a clean vial to remove any
undissolved solid.

e Analysis:
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o Prepare a series of standard solutions of 3-Pyridinemethanol of known concentrations in

the same solvent.

o Analyze the filtered sample and the standard solutions using a validated analytical method
such as HPLC or UV-Vis spectrophotometry to determine the concentration of 3-

Pyridinemethanol in the saturated solution.
» Calculation:

o The determined concentration represents the equilibrium solubility of 3-Pyridinemethanol
in the chosen solvent at the specified temperature. The results are typically expressed in
mg/mL or mol/L.

Troubleshooting Guide
Issue: Incomplete Dissolution or Precipitation

» Possible Cause: The concentration of 3-Pyridinemethanol exceeds its solubility limit in the

chosen solvent.
e Troubleshooting Steps:

Increase Solvent Volume: Add more solvent to decrease the overall concentration.

o

Apply Heat: Gently warm the solution. Note that solubility is temperature-dependent, and

o

the compound may precipitate upon cooling.

o

Use Sonication: Place the sample in an ultrasonic bath to aid dissolution.[3]

Consider a Co-solvent: If working with a solvent system, adjusting the ratio of the solvents

[¢]

may improve solubility.
Issue: Inconsistent Solubility Results
» Possible Cause: Equilibrium has not been reached during the solubility determination.

e Troubleshooting Steps:
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o Increase Equilibration Time: Extend the shaking/mixing time to ensure the solution is fully

saturated.

o Ensure Proper Mixing: Verify that the agitation method is sufficient to keep the solid

suspended in the solvent.

o Control Temperature: Ensure a constant and uniform temperature is maintained
throughout the experiment.

Issue: Cloudiness in the Solution
o Possible Cause: The presence of impurities in the 3-Pyridinemethanol or the solvent.
e Troubleshooting Steps:

o Use High-Purity Materials: Ensure that both the 3-Pyridinemethanol and the solvent are

of high purity.
o Filter the Solvent: Filter the solvent before use to remove any particulate matter.

Visual Workflow for Solubility Testing

The following diagram illustrates a logical workflow for determining the solubility of 3-
Pyridinemethanol and troubleshooting common issues.
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Solubility Testing and Troubleshooting Workflow for 3-Pyridinemethanol

Start: Weigh 3-Pyridinemethanol

Add known volume of organic solvent

;

Mix thoroughly (vortex/shake)

Visually inspect for dissolution

Insoluble or Partially Soluble

Result: Soluble
(Clear Solution)

Add more solvent Gently apply heat Use sonication

End: Soluble End: Insoluble at this concentration

Click to download full resolution via product page

Caption: A flowchart illustrating the steps for solubility testing and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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